Cas no 1421601-45-7 (2-amino-N-methoxyacetamide hydrochloride)

• Product Name: 2-amino-N-methoxyacetamide hydrochloride
• CAS No: 1421601-45-7
• MF: C₃H₉ClN₂O₂
• MW: 140.568759679794
• CID: 5209055
• PubChem ID: 71756340
• Update Time: 2025-06-13

2-amino-N-methoxyacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methoxyacetamide hydrochloride

• Inchi： 1S/C3H8N2O2.ClH/c1-7-5-3(6)2-4;/h2,4H2,1H3,(H,5,6);1H
• InChI Key： OFRCZCFWQJPFNZ-UHFFFAOYSA-N
• SMILES： C(=O)(CN)NOC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-methoxyacetamide hydrochloride

Recent Advances in the Study of 2-amino-N-methoxyacetamide Hydrochloride (CAS: 1421601-45-7)

2-amino-N-methoxyacetamide hydrochloride (CAS: 1421601-45-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been the subject of recent studies focusing on its potential applications in drug development and therapeutic interventions. The following research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential industrial applications.

Recent studies have demonstrated that 2-amino-N-methoxyacetamide hydrochloride serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural motif, which includes both amino and methoxy functional groups, makes it a versatile building block for the development of novel therapeutic agents. Researchers have explored its utility in the synthesis of protease inhibitors, antimicrobial agents, and other bioactive compounds, underscoring its importance in medicinal chemistry.

One of the most notable advancements in the study of this compound is its role in the development of targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 2-amino-N-methoxyacetamide hydrochloride exhibit potent inhibitory effects on specific oncogenic pathways. The study employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing valuable insights for future drug design efforts.

In addition to its therapeutic potential, recent research has also investigated the compound's physicochemical properties and stability under various conditions. A study conducted by a team at the University of Cambridge utilized high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's behavior in different solvents and pH environments. These findings are critical for optimizing its formulation and ensuring its efficacy in pharmaceutical applications.

Furthermore, industry reports indicate that 2-amino-N-methoxyacetamide hydrochloride is increasingly being adopted in the production of specialty chemicals. Its compatibility with green chemistry principles, such as reduced solvent usage and lower energy consumption during synthesis, has made it an attractive candidate for sustainable manufacturing processes. Companies specializing in fine chemicals have begun to scale up its production to meet the growing demand from the pharmaceutical and biotechnology sectors.

Despite these promising developments, challenges remain in the widespread adoption of 2-amino-N-methoxyacetamide hydrochloride. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on overcoming these barriers through innovative synthesis techniques and collaborative efforts between academia and industry.

In conclusion, 2-amino-N-methoxyacetamide hydrochloride (CAS: 1421601-45-7) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its diverse applications, from drug development to sustainable manufacturing, highlight its versatility and potential for future breakthroughs. Continued research and development efforts will be essential to unlock its full capabilities and translate laboratory findings into real-world solutions.